Cas no 74319-86-1 (Benzenesulfonic acid, 4-amino-2,3-dimethyl-)

• Product Name: Benzenesulfonic acid, 4-amino-2,3-dimethyl-
• CAS No: 74319-86-1
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 541207
• PubChem ID: 12580747
• Update Time: 2025-04-19

Benzenesulfonic acid, 4-amino-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-amino-2,3-dimethyl-
• 4-amino-2,3-dimethylbenzenesulfonic acid
• 74319-86-1
• DTXSID30503271
• SCHEMBL11689305
• p-Xylidinsulfosaure
• 4-Amino-2,3-dimethylbenzene-1-sulfonic acid

• Inchi： 1S/C8H11NO3S/c1-5-6(2)8(13(10,11)12)4-3-7(5)9/h3-4H,9H2,1-2H3,(H,10,11,12)
• InChI Key： KFVCGCYALLDNBH-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(C)=C1C)N)(=O)(=O)O

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.8Ų